molecular formula C19H16N2O3 B2588250 (3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(p-tolyl)methanone CAS No. 864939-74-2

(3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(p-tolyl)methanone

Cat. No. B2588250
CAS RN: 864939-74-2
M. Wt: 320.348
InChI Key: FITDEXMDUPKSTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, pyridine and thioamide derivatives were obtained from the reaction of 3-(furan-2-yl)-1-(p-tolyl)prop-2-en-1-one with the appropriate amount of malononitrile, benzoylacetonitrile, ethyl cyanoacetate, and thiosemicarbazide in the presence of ammonium acetate .


Chemical Reactions Analysis

The reaction of 3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide with ethyl 2-chloro-3-oxobutanoate, 3-chloropentane-2,4-dione, or ethyl chloroacetate produced thiazole derivatives .

Scientific Research Applications

Synthesis and Characterization

Pyrazole derivatives, including compounds structurally related to "(3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(p-tolyl)methanone," have been synthesized using various methods, such as microwave-assisted synthesis, which offers advantages like higher yields, environmental friendliness, and shorter reaction times. These compounds are characterized by FTIR, 1H NMR, mass spectral data, and sometimes X-ray crystallography to determine their structure (Ravula et al., 2016).

Biological and Pharmacological Activities

  • Antimicrobial Activity : Some pyrazole derivatives exhibit significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria. The structure-activity relationship is further elucidated through molecular docking studies, highlighting the compounds' potential as antibacterial agents (Golea Lynda, 2021).
  • Antioxidant Activity : Certain synthesized pyrazole derivatives demonstrate moderate antioxidant activities, evaluated using methods like DPPH radical scavenging. These findings suggest the potential for these compounds in oxidative stress-related therapeutic applications (Prabakaran et al., 2021).

Molecular Docking and ADMET Studies

Molecular docking studies are frequently employed to predict the interaction between synthesized pyrazole derivatives and various biological targets, aiding in the understanding of their mechanism of action at the molecular level. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions are also conducted to assess the pharmacokinetic profiles and safety of these compounds, providing valuable insights for further drug development (Sivakumar et al., 2021).

properties

IUPAC Name

[3,5-bis(furan-2-yl)-3,4-dihydropyrazol-2-yl]-(4-methylphenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N2O3/c1-13-6-8-14(9-7-13)19(22)21-16(18-5-3-11-24-18)12-15(20-21)17-4-2-10-23-17/h2-11,16H,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FITDEXMDUPKSTR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)N2C(CC(=N2)C3=CC=CO3)C4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3,5-di(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(p-tolyl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.